Cas no 7002-65-5 (2-(2-hydroxyethyl)dimethylazaniumylacetate)

• Product name: 2-(2-hydroxyethyl)dimethylazaniumylacetate
• CAS No: 7002-65-5
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 566417
• PubChem ID: 168886

2-(2-hydroxyethyl)dimethylazaniumylacetate Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N-(carboxymethyl)-2-hydroxy-N,N-dimethyl-, inner salt
• 2-chloroundecyl hydrogen sulfate
• OXIBETAINE
• Sulfonic acids,C11-14-alkane,2-chloro
• 2-(2-hydroxyethyl)dimethylazaniumylacetate
• Oxibetaine [INN:DCF]
• Ethanaminium,N-(carboxymethyl)-2-hydroxy-N,N-dimethyl-,inner salt
• SCHEMBL2110166
• (Carboxymethyl)dimethyl-(2-hydroxyethyl)ammoniumhydroxide, inneres salz
• (Carboxymethyl)dimethyl(2-hydroxyethyl)ammonium hydroxide inner salt
• 2-[2-hydroxyethyl(dimethyl)azaniumyl]acetate
• N-(2-Hydroxyethyl) N,N-dimethylammonioacetat
• UNII-Y0WVV18VUI
• FT-0693808
• Z1198155437
• CHEMBL2105274
• DTXSID10990266
• NS00121581
• AKOS006273136
• Oxibetain
• EN300-1267172
• 7002-65-5
• OXIBETAINE [INN]
• Q27294112
• [(2-Hydroxyethyl)(dimethyl)azaniumyl]acetate
• Y0WVV18VUI
• oxibetaina
• oxibetainum
• ossibetaina

• Inchi： InChI=1S/C6H13NO3/c1-7(2,3-4-8)5-6(9)10/h8H,3-5H2,1-2H3
• InChI Key： GENAXZSZPRLQRB-UHFFFAOYSA-N
• SMILES： C[N+](C)(CCO)CC(=O)[O-]

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 60.36000
• LogP: -2.19500

Additional information on 2-(2-hydroxyethyl)dimethylazaniumylacetate

Introduction to 2-(2-hydroxyethyl)dimethylazaniumylacetate (CAS No. 7002-65-5)

2-(2-hydroxyethyl)dimethylazaniumylacetate, a compound with the chemical formula C₆H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 7002-65-5, has garnered attention due to its versatile applications in drug development and as an intermediate in the synthesis of more complex molecules. The unique structural features of this compound, particularly its azaniumyl moiety and hydroxyethyl group, make it a valuable candidate for further research and development.

The compound's structure consists of an acetate group linked to a dimethylazaniumyl moiety, which is further substituted with a 2-hydroxyethyl group. This arrangement imparts specific chemical properties that are useful in various biochemical and pharmacological contexts. The azaniumyl group, for instance, can participate in nucleophilic substitution reactions, making it a potential building block for the synthesis of more intricate molecular architectures. Meanwhile, the hydroxyethyl group introduces polarity and hydrogen bonding capabilities, which can enhance the compound's solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. 2-(2-hydroxyethyl)dimethylazaniumylacetate has been explored as a potential intermediate in the synthesis of bioactive molecules that target specific enzymes or receptors. Its ability to undergo functional group transformations allows chemists to tailor its properties for various applications, from drug discovery to material science.

One of the most promising areas of research involving 2-(2-hydroxyethyl)dimethylazaniumylacetate is its role in the development of antiviral and antibacterial agents. The azaniumyl group's reactivity makes it a suitable candidate for designing molecules that can interfere with viral replication or bacterial metabolic pathways. Additionally, the compound's hydroxyethyl group can be used to enhance its binding affinity to biological targets, improving its efficacy as a therapeutic agent.

Recent studies have also highlighted the compound's potential in the field of polymer chemistry. The incorporation of 2-(2-hydroxyethyl)dimethylazaniumylacetate into polymer backbones can result in materials with enhanced biocompatibility and mechanical properties. These polymers could find applications in biomedical devices, such as drug delivery systems or tissue engineering scaffolds.

The synthesis of 2-(2-hydroxyethyl)dimethylazaniumylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize side products and maximize the desired product formation.

In conclusion, 2-(2-hydroxyethyl)dimethylazaniumylacetate (CAS No. 7002-65-5) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique structural features enable diverse applications, from drug development to polymer chemistry. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an increasingly important role in advancing scientific and technological innovation.